Cas no 82-89-3 (Prodigiosin)

Prodigiosin is a naturally occurring red pigment produced by certain bacterial species, notably Serratia marcescens. This tripyrrole compound exhibits notable biological activities, including antimicrobial, anticancer, and immunosuppressive properties. Its unique structure enables interaction with cellular membranes and intracellular targets, making it a subject of interest in biomedical research. Prodigiosin's ability to induce apoptosis in cancer cells while sparing normal cells highlights its potential as a therapeutic agent. Additionally, its stability under varying pH conditions and solubility in organic solvents facilitate its use in experimental applications. Research continues to explore its mechanisms of action and potential applications in drug development and biotechnology.
Prodigiosin structure
Prodigiosin structure
Product Name:Prodigiosin
CAS No:82-89-3
MF:C20H25N3O
MW:323.43200469017
CID:722058
PubChem ID:135408511
Update Time:2025-06-07

Prodigiosin Chemical and Physical Properties

Names and Identifiers

    • 2,2'-Bi-1H-pyrrole,4-methoxy-5-[(5-methyl-4-pentyl-2H-pyrrol-2-ylidene)methyl]-
    • NSC 47147
    • 2,2'-Bi-1H-pyrrole,4-Methoxy-5-[(5-Methyl-4-pentyl-2H-pyrrol-2-ylidene)Methyl]
    • 4-Methoxy-5-(4-pentyl-5-methyl-2H-pyrrole-2-ylidenemethyl)-2,2'-bi[1H-pyrrole]
    • 4-Methoxy-5-[(5-methyl-4-pentyl-2H-pyrrol-2-ylidene)methyl],2,2'bipyrrole
    • 4-Methoxy-5-[(5-methyl-4-pentyl-2H-pyrrol-2-ylidene)methyl]-2,2'-bi[1H-pyrrol]
    • 4-Methoxy-5-[(5-methyl-4-pentyl-2H-pyrrol-2-ylidene)methyl]-2,2'-bi[1H-pyrrole]
    • Prodigiosine
    • 2-Methyl-3-amyl-6-methoxyprodigiosene
    • Prodigiosin
    • 2,2′-Bipyrrole, 4-methoxy-5-[(5-methyl-4-pentyl-2H-pyrrol-2-ylidene)methyl]- (7CI, 8CI)
    • 4-Methoxy-5-[(5-methyl-4-pentyl-2H-pyrrol-2-ylidene)methyl]-2,2′-bi-1H-pyrrole (ACI)
    • MeSH ID: D011353
    • 4-Methoxy-5-((5-methyl-4-pentyl-2H-pyrrol-2-ylidene)methyl)-2,2'-bipyrrole
    • (e)-4-methoxy-5-((5-methyl-4-pentyl-2h-pyrrol-2-ylidene)methyl)-2,2'-bi(1h-pyrrole)
    • 4-Methoxy-5-[(5-methyl-4-pentyl-2H-pyrrol-2-ylidene)methyl], 2,2'bipyrrole
    • 82-89-3
    • NSC-47147
    • (5E)-5-[[3-methoxy-5-(1H-pyrrol-2-yl)-1H-pyrrol-2-yl]methylene]-2-methyl-3-pentyl-pyrrole
    • CHEMBL1996518
    • C21565
    • SZXDNGVQRDTJSD-FOWTUZBSSA-N
    • BRN 4526727
    • 2,2'-BIPYRROLE, 4-METHOXY-5-((5-METHYL-4-PENTYL-2H-PYRROL-2-YLIDENE)METHYL)-
    • HY-100711
    • 2,2'-Bipyrrole, 4-methoxy-5-((5-methyl-4-pentyl-2H-pyrrol-2-ylidene)methyl)- (VAN)
    • HB4034
    • PRODIGIOSIN [MI]
    • NSC47147
    • 591771-60-7
    • MLS000736622
    • SCHEMBL23306421
    • SCHEMBL147407
    • UNII-OL369FU7CJ
    • SCHEMBL147409
    • OL369FU7CJ
    • BCP28541
    • 2,2'-bi-1H-Pyrrole, 4-methoxy-5-((5-methyl-4-pentyl-2H-pyrrol-2-ylidene)methyl)-
    • 5-26-03-00352 (Beilstein Handbook Reference)
    • CS-0020059
    • 2,2'-Bipyrrole, 4-methoxy-5-((5-methyl-4-pentyl-2H-pyrrol-2-ylidene)methyl)-(VAN)
    • 2, 4-methoxy-5-[(5-methyl-4-pentyl-2H-pyrrol-2-ylidene)methyl]-
    • 4-METHOXY-5-((5-METHYL-4-PENTYL-2H-PYRROL-2-YLIDENE)METHYL)-2,2'-BI-1H-PYRROLE
    • 5[(3-methoxy-5-pyrrol-2-ylidene-pyrrol-2-ylidene)-methyl]-2-methyl-3-pentyl-1hpyrrole
    • FT-0699033
    • 2,2'-Bipyrrole, 4-methoxy-5-[(5-methyl-4-pentyl-2H-pyrrol-2-ylidene)methyl]-
    • 2,2'-bi-1H-Pyrrole, 4-methoxy-5-[(5-methyl-4-pentyl-2H-pyrrol-2-ylidene)methyl]-
    • CHEMBL275787
    • Q415663
    • AKOS040742451
    • (2Z)-3-methoxy-2-[(5-methyl-4-pentyl-1H-pyrrol-2-yl)methylidene]-5-(1H-pyrrol-2-yl)pyrrole
    • CHEMBL5095533
    • (2Z,5Z)-3-methoxy-2-[(5-methyl-4-pentyl-1H-pyrrol-2-yl)methylidene]-5-pyrrol-2-ylidenepyrrole
    • SCHEMBL1388956
    • 4-Methoxy-5-((5-methyl-4-pentyl-2H-pyrrol-2-ylidene)methyl)-1H,1'H-2,2'-bipyrrole
    • 4-methoxy-5-[(Z)-(5-methyl-4-pentyl-2H-pyrrol-2-ylidene)methyl]-1H,1'H-2,2'-bipyrrole
    • CHEBI:82758
    • SMR000446746
    • Prodigiosin Serratia marcescens - CAS 82-89-3
    • SCHEMBL147408
    • NCI60_004112
    • SCHEMBL19452932
    • CCG-35303
    • Inchi: 1S/C20H25N3O/c1-4-5-6-8-15-11-16(22-14(15)2)12-19-20(24-3)13-18(23-19)17-9-7-10-21-17/h7,9-13,21,23H,4-6,8H2,1-3H3
    • InChI Key: SZXDNGVQRDTJSD-UHFFFAOYSA-N
    • SMILES: N1=C(C)C(CCCCC)=CC1=CC1=C(OC)C=C(C2NC=CC=2)N1

Computed Properties

  • Exact Mass: 323.20000
  • Monoisotopic Mass: 323.2
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 612
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.4A^2
  • XLogP3: 4.5

Experimental Properties

  • Color/Form: Dark red solid
  • Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 151-152°
  • Boiling Point: 542.4°C at 760 mmHg
  • Flash Point: 281.8°C
  • Refractive Index: 1.591
  • Solubility: Insuluble (5.8E-3 g/L) (25 ºC),
  • PSA: 53.17000
  • LogP: 4.77610
  • Vapor Pressure: No data available

Prodigiosin Security Information

Prodigiosin Customs Data

  • HS CODE:3204151000
  • Customs Data:

    China Customs Code:

    3204151000

Prodigiosin Pricemore >>

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Prodigiosin Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Methanol
1.2 Catalysts: Hydrochloric acid
Reference
Total synthesis of prodigiosin, prodigiosene, and desmethoxyprodigiosin: Diels-Alder reactions of heterocyclic azadienes and development of an effective palladium(II)-promoted 2,2'-bipyrrole coupling procedure
Boger, Dale L.; et al, Journal of Organic Chemistry, 1988, 53(7), 1405-15

Production Method 2

Reaction Conditions
1.1 Catalysts: Hydrochloric acid Solvents: Methanol
Reference
Total synthesis of prodigiosin
Boger, Dale L.; et al, Tetrahedron Letters, 1987, 28(22), 2499-502

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium chloride Solvents: Water ;  48 h, pH 7.0, 25 °C
Reference
Assessment of process parameters influencing the enhanced production of prodigiosin from Serratia marcescens and evaluation of its antimicrobial, antioxidant and dyeing potentials
Gulani, Chandni; et al, Malaysian Journal of Microbiology, 2012, 8(2), 116-122

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium chloride Solvents: Water ;  48 h, pH 7.0, 25 °C
Reference
Assessment of process parameters influencing the enhanced production of prodigiosin from Serratia marcescens and evaluation of its antimicrobial, antioxidant and dyeing potentials
Gulani, Chandni; et al, Malaysian Journal of Microbiology, 2012, 8(2), 116-122

Production Method 5

Reaction Conditions
1.1 Reagents: Sulfuric acid magnesium salt (1:1) ,  Ferrous sulfate ,  Manganese sulfate ,  Calcium chloride Solvents: Water
Reference
Enhancing production of prodigiosin from Serratia marcescens C3 by statistical experimental design and porous carrier addition strategy
Chen, Wei-Chuan; et al, Biochemical Engineering Journal, 2013, 78, 93-100

Production Method 6

Reaction Conditions
1.1 Reagents: Sodium carbonate Solvents: Ethylene glycol
2.1 Solvents: Methanol
2.2 Catalysts: Hydrochloric acid
Reference
Total synthesis of prodigiosin, prodigiosene, and desmethoxyprodigiosin: Diels-Alder reactions of heterocyclic azadienes and development of an effective palladium(II)-promoted 2,2'-bipyrrole coupling procedure
Boger, Dale L.; et al, Journal of Organic Chemistry, 1988, 53(7), 1405-15

Production Method 7

Reaction Conditions
1.1 Reagents: Sodium carbonate Solvents: Ethylene glycol
2.1 Catalysts: Hydrochloric acid Solvents: Methanol
Reference
Total synthesis of prodigiosin
Boger, Dale L.; et al, Tetrahedron Letters, 1987, 28(22), 2499-502

Production Method 8

Reaction Conditions
1.1 Reagents: Sodium chloride Solvents: Water ;  48 h, pH 7.0, 25 °C
Reference
Assessment of process parameters influencing the enhanced production of prodigiosin from Serratia marcescens and evaluation of its antimicrobial, antioxidant and dyeing potentials
Gulani, Chandni; et al, Malaysian Journal of Microbiology, 2012, 8(2), 116-122

Production Method 9

Reaction Conditions
1.1 Reagents: Sodium chloride Solvents: Water ;  48 h, pH 7.0, 25 °C
Reference
Assessment of process parameters influencing the enhanced production of prodigiosin from Serratia marcescens and evaluation of its antimicrobial, antioxidant and dyeing potentials
Gulani, Chandni; et al, Malaysian Journal of Microbiology, 2012, 8(2), 116-122

Production Method 10

Reaction Conditions
1.1 Reagents: Sodium chloride Solvents: Water ;  48 h, pH 7.0, 25 °C
Reference
Assessment of process parameters influencing the enhanced production of prodigiosin from Serratia marcescens and evaluation of its antimicrobial, antioxidant and dyeing potentials
Gulani, Chandni; et al, Malaysian Journal of Microbiology, 2012, 8(2), 116-122

Production Method 11

Reaction Conditions
1.1 Reagents: Sodium chloride Solvents: Water ;  48 h, pH 7.0, 25 °C
Reference
Assessment of process parameters influencing the enhanced production of prodigiosin from Serratia marcescens and evaluation of its antimicrobial, antioxidant and dyeing potentials
Gulani, Chandni; et al, Malaysian Journal of Microbiology, 2012, 8(2), 116-122

Production Method 12

Reaction Conditions
1.1 Reagents: 2,2,2-Trifluoroethanol ;  10 min, 90 - 120 °C
2.1 Reagents: ATP disodium Solvents: Dimethyl sulfoxide ,  Water ;  4 h, pH 7, 30 °C
Reference
Condensing Enzymes from Pseudoalteromonadaceae for Prodiginine Synthesis
Brass, Hannah U. C.; et al, Advanced Synthesis & Catalysis, 2019, 361(11), 2659-2667

Production Method 13

Reaction Conditions
1.1 Reagents: Hydrazine
1.2 Reagents: Tosyl chloride
1.3 Reagents: Sodium carbonate Solvents: Diethylene glycol
2.1 Reagents: Hydrochloric acid Solvents: Water
Reference
Pyrrole-singlet oxygen reactions leading to α,α'-bipyrroles. Synthesis of prodigiosin and analogs
Wasserman, Harry H.; et al, Tetrahedron Letters, 1999, 40(43), 7587-7589

Production Method 14

Reaction Conditions
1.1 -
2.1 Reagents: ATP disodium Solvents: Dimethyl sulfoxide ,  Water ;  4 h, pH 7, 30 °C
Reference
Condensing Enzymes from Pseudoalteromonadaceae for Prodiginine Synthesis
Brass, Hannah U. C.; et al, Advanced Synthesis & Catalysis, 2019, 361(11), 2659-2667

Production Method 15

Reaction Conditions
1.1 Reagents: Hydrazine
1.2 Reagents: Tosyl chloride Solvents: Pyridine
1.3 Reagents: Sodium carbonate Solvents: Ethylene glycol
2.1 Catalysts: Hydrogen bromide
Reference
The chemistry of vicinal tricarbonyls. A total synthesis of prodigiosin
Wasserman, Harry H.; et al, Tetrahedron Letters, 1989, 30(13), 1725-8

Production Method 16

Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Methanol ,  Tetrahydrofuran ,  Water
1.2 Reagents: Sodium bicarbonate ,  Iodine ,  Sodium iodide Solvents: 1,2-Dichloroethane ,  Water
1.3 Reagents: Potassium carbonate ,  Hydrogen Catalysts: Palladium Solvents: Methanol
1.4 Reagents: Hydrazine
1.5 Reagents: Potassium hydroxide Solvents: Ethylene glycol
2.1 Solvents: Methanol
2.2 Catalysts: Hydrochloric acid
Reference
Total synthesis of prodigiosin, prodigiosene, and desmethoxyprodigiosin: Diels-Alder reactions of heterocyclic azadienes and development of an effective palladium(II)-promoted 2,2'-bipyrrole coupling procedure
Boger, Dale L.; et al, Journal of Organic Chemistry, 1988, 53(7), 1405-15

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Purity:99%
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